2-Ethyl-5-((4-(4-methoxyphenyl)piperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[[4-(4-methoxyphenyl)piperazin-1-yl]-(4-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H29N5O2S/c1-4-21-26-25-30(27-21)24(31)23(33-25)22(18-7-5-17(2)6-8-18)29-15-13-28(14-16-29)19-9-11-20(32-3)12-10-19/h5-12,22,31H,4,13-16H2,1-3H3
• InChI Key: QCVCOQRQJBODJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C)N4CCN(CC4)C5=CC=C(C=C5)OC)O
• Molecular Formula: C25H29N5O2S
• Molecular Weight: 463.6 g/mol

Description

2-Ethyl-5-((4-(4-methoxyphenyl)piperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H29N5O2S and its molecular weight is 463.6. The purity is usually 95%.
BenchChem offers high-quality 2-Ethyl-5-((4-(4-methoxyphenyl)piperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Ethyl-5-((4-(4-methoxyphenyl)piperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have been actively working on synthesizing and characterizing derivatives of thiazolo[3,2-b][1,2,4]triazol-6-ol compounds, exploring their structural properties and chemical behaviors. These efforts are aimed at understanding the molecular framework and potential utility of such compounds in various scientific applications. For example, Wujec and Typek (2023) achieved the synthesis of a novel compound through a three-step protocol, providing insights into its structural assignment through comprehensive spectroscopic analyses (Wujec & Typek, 2023).

Antimicrobial and Antifungal Activities

Several studies have reported the synthesis of 1,2,4-triazole derivatives and their evaluation for antimicrobial and antifungal activities. These compounds, including the thiazolo[3,2-b][1,2,4]triazol-6-ol derivatives, have shown varying degrees of effectiveness against different microorganisms, highlighting their potential as therapeutic agents. The research conducted by El‐Kazak and Ibrahim (2013) and Başoğlu et al. (2013) exemplifies the antimicrobial evaluation of novel synthesized compounds, demonstrating their potential in combating microbial infections (El‐Kazak & Ibrahim, 2013); (Başoğlu et al., 2013).

Analgesic and Anti-inflammatory Activities

The derivatives of thiazolo[3,2-b][1,2,4]triazol-6-ol have also been investigated for their analgesic and anti-inflammatory properties. These studies aim to explore the potential of such compounds in treating pain and inflammation-related conditions. Research by Tozkoparan et al. (2004) on the synthesis, characterization, and evaluation of anti-inflammatory and analgesic properties of certain derivatives highlights the therapeutic prospects of these compounds in medical applications (Tozkoparan et al., 2004).

Anticancer Activities

Some studies have focused on the synthesis and evaluation of thiazolo[3,2-b][1,2,4]triazol-6-ol derivatives for their potential anticancer activities. These investigations are crucial for identifying novel chemotherapeutic agents. For instance, the work by Narayana et al. (2010) on the synthesis, characterization, and assessment of antiproliferative activity of certain derivatives underscores the importance of these compounds in cancer research (Narayana et al., 2010).